Cas no 7346-35-2 (Thiocyanic acid,C,C'-1,4-butanediyl ester)
7346-35-2 structure
Product Name:Thiocyanic acid,C,C'-1,4-butanediyl ester
CAS No:7346-35-2
MF:C6H8N2S2
MW:172.271118164063
CID:579953
PubChem ID:350651
Update Time:2025-04-19
Thiocyanic acid,C,C'-1,4-butanediyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,C,C'-1,4-butanediyl ester
- 4-thiocyanatobutyl thiocyanate
- Tetramethylenebisthiocyanate
- 1,4-bis(thiocyanato)butane
- 1,4-Bis-thiocyanato-butan
- 1,4-bis-thiocyanato-butane
- 1,4-Dithiocyanato-butan
- 1,4-dithiocyanatobutane
- 2,7-Dithia-octandinitril
- AC1L6WOQ
- CTK9A2990
- NSC514207
- Tetramethylendithiocyanat
- 7346-35-2
- NSC-514207
- TETRAMETHYLENE DITHIOCYANATE
- SCHEMBL9001565
- Butane-1,4-diyl bis(thiocyanate)
- AKOS024332952
- DTXSID70325631
-
- Inchi: 1S/C6H8N2S2/c7-5-9-3-1-2-4-10-6-8/h1-4H2
- InChI Key: SDOXAONWZOPJRB-UHFFFAOYSA-N
- SMILES: S(C#N)CCCCSC#N
Computed Properties
- Exact Mass: 172.01304
- Monoisotopic Mass: 172.01289061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- PSA: 47.58
Thiocyanic acid,C,C'-1,4-butanediyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
7346-35-2 (Thiocyanic acid,C,C'-1,4-butanediyl ester) Related Products
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